3-(2-Isopropyl-imidazol-1-yl)-propylamine

• IUPAC Name: 3-(2-propan-2-ylimidazol-1-yl)propan-1-amine
• InChI: InChI=1S/C9H17N3/c1-8(2)9-11-5-7-12(9)6-3-4-10/h5,7-8H,3-4,6,10H2,1-2H3
• InChI Key: BRPFJVKASKRWNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1CCCN
• Molecular Formula: C9H17N3
• DSSTOX Substance ID: DTXSID00424383
• Molecular Weight: 167.25 g/mol
• CAS No.: 733756-66-6

Description

3-(2-Isopropyl-imidazol-1-yl)-propylamine is a useful research compound. Its molecular formula is C9H17N3 and its molecular weight is 167.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

3-(2-Isopropyl-imidazol-1-yl)-propylamine derivatives have been synthesized and evaluated for their anticonvulsant activity. Certain derivatives, particularly those with 2-isopropyl and 2,6-dimethyl substituents on the N-phenyl ring, demonstrated notable effectiveness against maximal electroshock test, indicating potential applications in the treatment of convulsions or epilepsy Soyer, Z., Kılıç, F., Erol, K., & Pabuccuoglu, V. (2004). Synthesis and anticonvulsant activity of some omega-(1H-imidazol-1-yl)-N-phenylacetamide and propionamide derivatives. Farmaco, 59(8), 595-600.

Histamine H3 Antagonism

The compound has been studied as a core structure in the development of histamine H3 antagonists. Derivatives containing the this compound moiety have been found to be potent H3 antagonists, showing efficacy in in vitro studies and potential applications in disorders related to histamine dysregulation Dvorak, C., Apodaca, R., Barbier, A., Berridge, C., Wilson, S., Boggs, J., Xiao, W., Lovenberg, T., & Carruthers, N. (2005). 4-phenoxypiperidines: potent, conformationally restricted, non-imidazole histamine H3 antagonists. Journal of medicinal chemistry, 48(6), 2229-2238.

Antimicrobial Activities

This compound derivatives have demonstrated significant antimicrobial activities. Synthesized compounds were tested against various bacterial strains and fungi, with some showing remarkable activity. This suggests potential applications in developing new antimicrobial agents Demirayak, S., Benkli, K., & Güven, K. (2000). Synthesis and antimicrobial activities of some 3-arylamino-5-[2-(substituted 1-imidazolyl)ethyl]-1,2,4-triazole derivatives. European journal of medicinal chemistry, 35(11), 1037-1040.

Histamine H4 Receptor Agonism

Research has also explored the potential of this compound as an agonist for the histamine H4 receptor. N(G)-acylated imidazolylpropylguanidines, derivatives of this compound, have shown potent agonistic activity at the human histamine H4 receptor, indicating its possible use in treatments targeting this receptor Igel, P., Schneider, E., Schnell, D., Elz, S., Seifert, R., & Buschauer, A. (2009). N(G)-acylated imidazolylpropylguanidines as potent histamine H4 receptor agonists: selectivity by variation of the N(G)-substituent. Journal of medicinal chemistry, 52(8), 2623-2627.